
An In-depth Technical Guide to the
Physicochemical Properties of 1,5-

Dimethylpyrazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,5-Dimethylpyrazole, a versatile heterocyclic compound with applications in

pharmaceuticals and agrochemicals.[1] The information is curated for professionals in research

and development, with a focus on data clarity, experimental context, and the compound's

relevance in scientific applications.

General and Chemical Identification
1,5-Dimethylpyrazole is a derivative of pyrazole, a five-membered aromatic heterocycle

containing two adjacent nitrogen atoms. The addition of two methyl groups at the 1 and 5

positions influences its chemical behavior and physical properties.
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Identifier Value Reference

IUPAC Name 1,5-dimethyl-1H-pyrazole [2]

CAS Number 694-31-5 [1][2][3][4]

Molecular Formula C5H8N2 [1][2][3][4][5]

Molecular Weight 96.13 g/mol [1][2]

Canonical SMILES CC1=CC=NN1C [2][6]

InChI Key
LSZQMSSIUQNTDX-

UHFFFAOYSA-N
[3][7]

Physicochemical Data
The physicochemical properties of a compound are critical in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) profile. The following table

summarizes the key properties of 1,5-Dimethylpyrazole.

Property Value Reference

Appearance
Colorless to nearly white clear

liquid
[1][6]

Boiling Point 153 - 158 °C [1][6][8]

Melting Point 82.75 °C (estimate) [6][9]

Density 0.98 g/cm³ [1][4][6]

Flash Point 38.6 °C [6]

Refractive Index 1.4790 to 1.4830 (at 20°C) [1][6]

pKa 2.83 ± 0.10 (Predicted) [4][6][9]

LogP 0.72 - 0.74 [3][6]

Solubility
High solubility in organic

solvents
[1]
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Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings.

Below are protocols for the synthesis and analysis of dimethylpyrazole isomers.

Synthesis of Dimethylpyrazoles via Condensation
The synthesis of dimethylpyrazoles, such as the 3,5-isomer, is commonly achieved through the

condensation reaction of a 1,3-dicarbonyl compound with hydrazine. A general method,

adapted from procedures for the 3,5-isomer, is described below. The alkylation of 3(5)-

methylpyrazole can also yield a mixture of 1,3- and 1,5-dimethylpyrazole isomers.[8]

Objective: To synthesize a mixture of dimethylpyrazole isomers.

Materials:

3(5)-Methylpyrazole

Dimethyl sulfate (DMS)

20% aqueous Sodium Hydroxide (NaOH) solution

Methyl iodide or dimethyl carbonate (alternative alkylating agents)[8]

Reaction flask with stirrer, condenser, and dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Prepare a 20% aqueous solution of NaOH in a three-necked reaction flask equipped with a

mechanical stirrer, a reflux condenser, and a dropping funnel.

Add 3(5)-methylpyrazole to the NaOH solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b184060?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4388722.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4388722.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture to 70°C with constant stirring.

Slowly add dimethyl sulfate (DMS) dropwise to the reaction mixture. Control the rate of

addition to maintain the reaction temperature.

After the addition is complete, continue stirring the mixture at 70°C for a specified period to

ensure the reaction goes to completion.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with a suitable organic

solvent (e.g., diethyl ether or dichloromethane).

Combine the organic layers, wash with brine, and dry over an anhydrous salt like sodium

sulfate.

Remove the solvent under reduced pressure to obtain the crude product, which will be a

mixture of 1,3-dimethylpyrazole and 1,5-dimethylpyrazole.[8]

The individual isomers can then be separated by fractional distillation.[10]

Analysis by Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC is a standard analytical technique to assess the purity of and quantify compounds

like 1,5-Dimethylpyrazole.

Objective: To determine the purity of a 1,5-Dimethylpyrazole sample.

Instrumentation & Reagents:

HPLC system with a UV detector

Newcrom R1 column or equivalent C18 column[3]

Mobile Phase: Acetonitrile (MeCN) and water, with a small amount of acid (e.g., phosphoric

acid or formic acid for MS compatibility).[3]
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1,5-Dimethylpyrazole standard and sample solutions

Procedure:

Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water in a

defined ratio (e.g., 50:50 v/v). Add a small amount of acid (e.g., 0.1% formic acid) and degas

the solution.

System Equilibration: Equilibrate the HPLC column with the mobile phase at a constant flow

rate until a stable baseline is achieved on the detector.

Sample Preparation: Prepare a stock solution of the 1,5-Dimethylpyrazole sample in the

mobile phase or a compatible solvent. Prepare a series of dilutions for calibration if

quantification is needed.

Injection: Inject a fixed volume (e.g., 10 µL) of the sample solution into the HPLC system.

Chromatogram Acquisition: Run the analysis for a sufficient time to allow for the elution of the

compound and any impurities. Monitor the elution at a specific wavelength (e.g., 217 nm).[8]

[9]

Data Analysis: Identify the peak corresponding to 1,5-Dimethylpyrazole by comparing its

retention time with that of a pure standard. Calculate the purity of the sample by determining

the area percentage of the main peak relative to the total area of all peaks in the

chromatogram.

Visualizations: Workflows and Logical Relationships
Visual diagrams are crucial for understanding complex processes and relationships in drug

development.
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Synthesis and Purification Workflow

Start: Reagents
(3(5)-Methylpyrazole, DMS, NaOH)

Alkylation Reaction
(70°C in 20% NaOH)

Workup: Solvent Extraction
(e.g., Diethyl Ether)

Drying and Concentration
(Anhydrous Na2SO4, Rotary Evaporation)

Purification
(Fractional Distillation)

Final Product
(1,5-Dimethylpyrazole)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 1,5-Dimethylpyrazole.
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Role of Physicochemical Properties in Drug Discovery
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Caption: The interplay between physicochemical properties and ADME/Tox outcomes in drug

design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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